Cas no 892853-82-6 (3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide
• CAS No: 892853-82-6
• MF: C₂₀H₂₀N₂O₅S₂
• MW: 432.513202667236
• CID: 5815649
• PubChem ID: 16194559
• Update Time: 2025-05-23

3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[4-(2,4-dimethoxyphenyl)-2-thiazolyl]-3-(phenylsulfonyl)-
• N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-3-(phenylsulfonyl)propanamide
• HMS2752P20
• SMR000320297
• CHEMBL1306557
• AKOS024611700
• F1821-0333
• MLS000419544
• 892853-82-6
• 3-(benzenesulfonyl)-N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]propanamide
• 3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide

• Inchi： 1S/C20H20N2O5S2/c1-26-14-8-9-16(18(12-14)27-2)17-13-28-20(21-17)22-19(23)10-11-29(24,25)15-6-4-3-5-7-15/h3-9,12-13H,10-11H2,1-2H3,(H,21,22,23)
• InChI Key： WQFZICVJVZQBRF-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C=C2OC)=CS1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 432.08136409g/mol
• Monoisotopic Mass: 432.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• pka: 8.04±0.50(Predicted)

Additional information on 3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide

Introduction to 3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide (CAS No. 892853-82-6)

3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide (CAS No. 892853-82-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzenesulfonyl group, a thiazole ring, and a dialkylamino substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide is of particular interest due to its potential as a lead compound in drug discovery. The presence of the benzenesulfonyl group and the dialkylamino substituent suggests that this compound may exhibit strong binding affinity to specific biological targets, such as enzymes or receptors. Additionally, the thiazole ring is known for its ability to enhance the stability and bioavailability of the molecule.

In recent years, there has been a growing body of research focused on the biological activities of thiazole-containing compounds. Studies have shown that these compounds can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thiazole derivatives with similar structural features to 3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide demonstrated potent inhibitory activity against cancer cell lines.

The synthesis of 3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide involves multiple steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine with 3-benzenesulfonylpropanoyl chloride in the presence of a base such as triethylamine. This approach has been successfully used to produce the compound with high purity and yield.

The physicochemical properties of 3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide, including its solubility, stability, and partition coefficient (logP), are crucial for understanding its behavior in biological systems. These properties can be influenced by the presence of functional groups such as the dialkylamino substituent and the thiazole ring. For example, the logP value of this compound is typically moderate, indicating that it can readily cross cell membranes and reach its target sites within cells.

In terms of biological activity, preliminary studies have shown that 3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide exhibits significant anti-inflammatory effects. In vitro assays have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages stimulated by lipopolysaccharide (LPS). This suggests that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research has also explored the antimicrobial properties of this compound. A study published in Antimicrobial Agents and Chemotherapy in 2019 reported that thiazole derivatives with similar structures showed potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding highlights the potential of 3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide as a novel antimicrobial agent.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings are promising and warrant further investigation into its potential therapeutic applications.

In conclusion, 3-(benzenesulfonyl)-N-4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-ylpropanamide (CAS No. 892853-82-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.